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Compound of Interest

Compound Name: GPR81 agonist 2

Cat. No.: B12399472

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the activity of GPR81 agonist 2 on its primary
target, the G-protein coupled receptor 81 (GPR81), and its cross-reactivity with the closely
related receptor, GPR109a. The following sections detail the signaling pathways of these
receptors, present quantitative data on agonist potency, and provide a comprehensive
experimental protocol for assessing such activity.

GPR81 and GPR109a Signaling Pathways

GPR81 (also known as HCAR1) and GPR109a (HCAR2) are members of the hydroxy-
carboxylic acid receptor family.[1] Both are G-protein coupled receptors (GPCRS) that primarily
couple to the inhibitory G-protein, Gi/o.[2][3] Upon activation by an agonist, the Gi-alpha
subunit inhibits the enzyme adenylyl cyclase. This inhibition leads to a decrease in the
intracellular concentration of the second messenger cyclic adenosine monophosphate (CAMP).
[2][4][5][6] The reduction in cAMP levels subsequently decreases the activity of protein kinase A
(PKA), which in turn modulates various downstream cellular processes, such as lipolysis in
adipocytes.[5][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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